Cas no 1704522-50-8 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide
• CAS No: 1704522-50-8
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 6483936
• Update Time: 2025-05-20

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]oxamide
• Ethanediamide, N1-[2-(1-cyclohexen-1-yl)ethyl]-N2-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-

• Inchi： 1S/C17H25N3O3/c1-20-11-5-8-14(20)15(21)12-19-17(23)16(22)18-10-9-13-6-3-2-4-7-13/h5-6,8,11,15,21H,2-4,7,9-10,12H2,1H3,(H,18,22)(H,19,23)
• InChI Key： FJRAEBKGIKWAOU-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC(O)C1=CC=CN1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide

Research Brief on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide (CAS: 1704522-50-8)

In recent years, the compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide (CAS: 1704522-50-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a cyclohexenyl group and a pyrrole moiety, suggests potential interactions with biological targets such as enzymes and receptors, making it a candidate for further pharmacological investigation.

Preliminary in vitro studies have demonstrated that N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide exhibits notable activity against specific cancer cell lines. Researchers hypothesize that its mechanism of action may involve the inhibition of key signaling pathways responsible for cell proliferation and survival. Additionally, the compound has shown moderate anti-inflammatory properties in preclinical models, suggesting its potential utility in treating chronic inflammatory diseases.

Despite these promising findings, challenges remain in the development of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic profile while retaining its biological activity.

In conclusion, N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylethanediamide represents a promising lead compound in the field of chemical biology and drug discovery. Continued research into its mechanisms of action and optimization of its chemical properties will be essential for its transition from the laboratory to clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such complex molecules and their therapeutic potential.